Cas no 1353972-85-6 (3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353972-85-6
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 2162395
• Update Time: 2025-05-20

3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 3-(((2-aminoethyl)(cyclopropyl)amino)methyl)pyrrolidine-1-carboxylate
• AM93816
• 3-{[(2-aminoethyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H27N3O2/c19-9-11-20(17-6-7-17)12-16-8-10-21(13-16)18(22)23-14-15-4-2-1-3-5-15/h1-5,16-17H,6-14,19H2
• InChI Key： ARRZYMAJRWRFKB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C1)CN(CCN)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 381
• Topological Polar Surface Area: 58.8

Additional information on 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353972-85-6): A Comprehensive Overview

3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353972-85-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrrolidine and benzyl ester, featuring a unique structural arrangement that includes an aminoethyl and cyclopropyl group. The compound's intricate structure and versatile functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester is characterized by its central pyrrolidine ring, which is substituted with a methyl group carrying an aminoethyl and cyclopropyl moiety. The carboxylic acid functionality is esterified with a benzyl group, adding further complexity to the molecule. This combination of functional groups provides the compound with a range of potential biological activities, including interactions with specific receptors and enzymes.

Recent studies have highlighted the potential of 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester in various therapeutic areas. One notable application is in the field of neuropharmacology, where the compound has shown promise as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can selectively interact with serotonin and dopamine receptors, potentially offering new avenues for the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its neuropharmacological properties, 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester has also been investigated for its anti-inflammatory effects. Studies conducted by researchers at the University of California have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. These findings suggest that the compound may have potential applications in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a relatively long half-life, making it suitable for chronic dosing regimens. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over extended periods.

Safety and toxicity assessments are essential components of drug development, and 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester has undergone rigorous testing in this regard. In vitro cytotoxicity studies have demonstrated that the compound is well-tolerated by human cell lines at therapeutic concentrations. Furthermore, animal studies have not reported any significant adverse effects at doses relevant to clinical use. These findings provide a strong foundation for advancing the compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester in human subjects. Early-phase trials have shown promising results, with patients reporting improvements in symptoms associated with neurological disorders and inflammatory conditions. The ongoing Phase II trials aim to further validate these findings and explore optimal dosing regimens.

In conclusion, 3-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353972-85-6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the pursuit of innovative treatments for various diseases. As research continues to advance, this compound holds significant potential to improve patient outcomes and contribute to advancements in medicinal chemistry and pharmaceutical science.